Cas no 1805099-16-4 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805099-16-4
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4843332
• Update Time: 2025-10-15

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-8(20)4-6-3-7(5-18)9(10(13)14)19-11(6)22-12(15,16)17/h3,10H,2,4-5,18H2,1H3
• InChI Key： LSJUVIIEWVMRAG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(N=1)OC(F)(F)F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate

Recent Advances in the Study of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate (CAS: 1805099-16-4)

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate (CAS: 1805099-16-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.

The compound's structure is characterized by the presence of multiple fluorine atoms and a trifluoromethoxy group, which are known to enhance metabolic stability and bioavailability. These features make it a promising candidate for drug development. Recent synthetic approaches have optimized the yield and purity of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate, enabling more detailed pharmacological evaluations. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, scalable synthesis route that minimizes byproducts and improves overall efficiency.

Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. These findings suggest potential applications in treating epilepsy, anxiety, and neurodegenerative disorders. In vitro and in vivo experiments have shown that the compound can cross the blood-brain barrier effectively, a critical factor for CNS-targeted therapies. Additionally, preliminary data indicate anti-inflammatory properties, possibly mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Future research should focus on structure-activity relationship (SAR) studies to identify derivatives with improved efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications. In summary, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate represents a compelling area of research with significant potential for advancing therapeutic interventions in neurology and immunology.